Cas no 1643538-28-6 (2-Bromothiophene-d3)

• Product Name: 2-Bromothiophene-d3
• CAS No: 1643538-28-6
• MF: C₄H₃BrS
• MW: 166.054104089737
• CID: 6810298
• PubChem ID: 133553936
• Update Time: 2025-03-06

2-Bromothiophene-d3 Chemical and Physical Properties

Names and Identifiers

• CS-19920
• 1643538-28-6
• 2-Bromothiophene-d3

• Inchi： 1S/C4H3BrS/c5-4-2-1-3-6-4/h1-3H/i1D,2D,3D
• InChI Key： TUCRZHGAIRVWTI-CBYSEHNBSA-N
• SMILES： BrC1=C([2H])C([2H])=C([2H])S1

Computed Properties

• Exact Mass: 164.93271Da
• Monoisotopic Mass: 164.93271Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 46.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 28.2Ų